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Abstract

4,5-Diethyloctane, a branched alkane with the molecular formula Ci2Hz26, has been
characterized primarily for its physicochemical properties. This technical guide provides a
comprehensive literature review of the existing studies on 4,5-Diethyloctane, with a focus on
its synthesis, and physical and chemical characteristics. A striking observation is the complete
absence of research into its biological activity, pharmacology, or toxicology, presenting a
significant knowledge gap and a potential area for future investigation. This document
summarizes all available quantitative data in structured tables, provides a detailed, inferred
experimental protocol for its synthesis via the Wurtz reaction, and outlines the analytical
methodologies used for its characterization.

Introduction

4,5-Diethyloctane is a saturated hydrocarbon belonging to the class of branched alkanes. Its
structure consists of an eight-carbon chain (octane) with ethyl groups attached to the fourth
and fifth carbon atoms. While not a naturally abundant compound, its properties are of interest
for fundamental studies in physical organic chemistry and as a reference compound in
analytical chemistry, particularly in the analysis of complex hydrocarbon mixtures. This review
aims to consolidate the currently available scientific information on 4,5-Diethyloctane to serve
as a foundational resource for researchers.
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Physicochemical Properties

The majority of the available data on 4,5-Diethyloctane pertains to its physical and chemical
properties. These have been determined through various experimental and computational
methods. The following tables summarize the key quantitative data available from public
databases such as the National Institute of Standards and Technology (NIST) /
Thermodynamics Research Center (TRC) Web Thermo Tables and PubChem.[1][2]

Table 1: General and Computed Properties of 4,5-
Diethyloctane

Property Value Source
Molecular Formula Ci2H26 [21[31[41[5]
Molecular Weight 170.33 g/mol [2]
IUPAC Name 4,5-diethyloctane [2]
CAS Number 1636-41-5 [2][4]
Canonical SMILES CCCc(cce)c(coyecece [2]
InChiKey XRVCHXCONYJHLU- 2]
UHFFFAOYSA-N
XLogP3-AA 6.1 (2]
Topological Polar Surface Area 0 A2 [2]
Heavy Atom Count 12 [2]
Rotatable Bond Count 7 [2]
Complexity 107 [2]

Table 2: Experimentally Determined Physical Properties
of 4,5-Diethyloctane
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Property Value Conditions Source
Boiling Point 197 °C at 760 mmHg [3]
Melting Point -50.8 °C (estimate) [3]
Density 0.7676 g/cm?3 at 20 °C [3]
Refractive Index 1.4290 at 20 °C [3]

Table 3: Thermodynamic Properties of 4,5-Diethyloctane
(Liquid Phase)

Property Temperature (K) Value Source
Density 293.15 0.767 g/cm?3 [1]
Enthalpy of

o 298.15 54.5 kJ/mol [1]
Vaporization

Heat Capacity at

298.15 344.9 J/(mol-K) [1]
Constant Pressure
Viscosity 298.15 0.0008 Pa-s [1]
Thermal Conductivity 298.15 0.12 W/(m-K) [1]

Table 4: Spectroscopic Data Summary

Spectroscopic Technique Key Features Source

13C NMR Spectra available in 2l
databases.

Electron ionization mass
Mass Spectrometry (GC-MS) spectra available in the NIST [2]
database.

Vapor phase IR spectra
Infrared (IR) Spectroscopy ] [2]
available.
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Synthesis of 4,5-Diethyloctane

The primary method reported for the synthesis of 4,5-Diethyloctane is the Wurtz reaction. This
classic organic coupling reaction involves the treatment of an alkyl halide with sodium metal in
an anhydrous ether solvent to form a new alkane with a longer carbon chain.

Reaction Scheme

The synthesis of 4,5-Diethyloctane proceeds via the coupling of two molecules of 3-
bromohexane in the presence of sodium metal.

Reactants

[2 X 3-Bromohexane]
2 x Sodium (Na)

Products

[4,5-Diethyloctane] [2 x Sodium Bromide (NaBr)]

Wurtz Coupling

Click to download full resolution via product page

Caption: Wurtz reaction for the synthesis of 4,5-Diethyloctane.

Detailed Experimental Protocol (Inferred)

While a specific, detailed experimental protocol for the synthesis of 4,5-Diethyloctane is not
explicitly available in the reviewed literature, the following procedure is inferred based on the
general principles of the Wurtz reaction.

Materials:
¢ 3-Bromohexane (2 equivalents)
e Sodium metal, finely cut (2.2 equivalents)

e Anhydrous diethyl ether (solvent)
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o Apparatus for reflux with exclusion of moisture (e.g., oven-dried glassware, calcium chloride
drying tube)

Procedure:

Apparatus Setup: A three-necked round-bottom flask is equipped with a reflux condenser
(fitted with a drying tube), a dropping funnel, and a mechanical stirrer. The entire apparatus
is flame-dried or oven-dried before assembly to ensure anhydrous conditions.

Reaction Initiation: Finely cut sodium metal is added to the reaction flask containing
anhydrous diethyl ether under an inert atmosphere (e.g., nitrogen or argon).

Addition of Alkyl Halide: 3-Bromohexane is dissolved in anhydrous diethyl ether and placed
in the dropping funnel. The solution is added dropwise to the stirred suspension of sodium
metal in ether at a rate that maintains a gentle reflux.

Reaction Completion: After the addition is complete, the reaction mixture is refluxed for an
additional 2-3 hours to ensure complete reaction.

Work-up: The reaction mixture is cooled to room temperature. Any unreacted sodium is
carefully quenched by the slow addition of ethanol. The mixture is then washed with water to
remove sodium bromide. The organic layer is separated, dried over anhydrous magnesium
sulfate, and the solvent is removed by rotary evaporation.

Purification: The crude product, 4,5-Diethyloctane, is purified by fractional distillation under
reduced pressure.
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Caption: Experimental workflow for the synthesis of 4,5-Diethyloctane.

Analytical Methodologies

The characterization of 4,5-Diethyloctane and its isomers has been primarily accomplished
using gas chromatography (GC).

Gas Chromatography (GC)

Gas chromatography is a powerful analytical technique for separating and analyzing volatile
compounds. For alkanes like 4,5-Diethyloctane, GC is typically performed using a non-polar
stationary phase.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b3048293?utm_src=pdf-body-img
https://www.benchchem.com/product/b3048293?utm_src=pdf-body
https://www.benchchem.com/product/b3048293?utm_src=pdf-body
https://www.benchchem.com/product/b3048293?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3048293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

General Protocol:

Instrument: Gas chromatograph equipped with a flame ionization detector (FID).

e Column: A capillary column with a non-polar stationary phase (e.g., squalane, SE-30, or DB-
1).

o Carrier Gas: Helium or Nitrogen at a constant flow rate.

« Injection: A small volume of the sample, dissolved in a volatile solvent, is injected into the
heated injector port.

o Temperature Program: The oven temperature is programmed to ramp from a lower to a
higher temperature to ensure the separation of a wide range of hydrocarbons.

o Detection: The FID is used for the detection of hydrocarbons as they elute from the column.

Kovats Retention Index

The Kovats retention index is a method for quantifying the retention time of a compound in gas
chromatography relative to a series of n-alkanes. It helps in the identification of compounds by
providing a more reproducible value than the retention time alone. The Kovats retention index

(1) is calculated using the following formula for isothermal analysis:

I =100 * [n + (log(t'r(unknown)) - log(t'r(n))) / (log(t'r(N)) - log(t'r(n)))]
Where:

e n = number of carbon atoms in the n-alkane eluting before the unknown.
e N = number of carbon atoms in the n-alkane eluting after the unknown.

» t'r = adjusted retention time (retention time of the peak minus the retention time of an
unretained compound).

The experimentally determined Kovats retention indices for 4,5-Diethyloctane on different
types of stationary phases are listed in the NIST database.[2]
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Caption: Logical workflow for the analysis of 4,5-Diethyloctane.

Biological Activity: A Notable Absence of Data

A thorough review of the scientific literature reveals a complete lack of studies on the biological
activity, pharmacology, and toxicology of 4,5-Diethyloctane. This is a significant finding,
especially for an audience of drug development professionals. The PubChem database, a
primary resource for information on the biological activities of chemical compounds, contains
no such data for 4,5-Diethyloctane or its close isomers.[2]

This absence of research indicates that the potential interactions of 4,5-Diethyloctane with
biological systems are entirely unknown. As a lipophilic molecule, it could potentially interact

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b3048293?utm_src=pdf-body-img
https://www.benchchem.com/product/b3048293?utm_src=pdf-body
https://www.benchchem.com/product/b3048293?utm_src=pdf-body
https://www.benchchem.com/product/b3048293?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/ci600548y
https://www.benchchem.com/product/b3048293?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3048293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

with cell membranes or hydrophobic pockets of proteins, but this remains purely speculative
without experimental evidence.

Conclusion and Future Directions

4,5-Diethyloctane is a well-characterized compound from a physicochemical perspective, with
substantial data available on its thermodynamic and spectroscopic properties. Its synthesis via
the Wurtz reaction is established, although a detailed, peer-reviewed experimental protocol is
not readily available.

The most critical finding of this literature review is the complete void of information regarding
the biological effects of 4,5-Diethyloctane. For researchers and professionals in drug
development, this represents both a challenge and an opportunity. The lack of toxicity data
means that its safety profile is unknown, warranting caution in any potential application.
Conversely, the unexplored nature of its biological interactions means that it could possess
novel and uncharacterized activities.

Future research should be directed towards:

» Toxicological Screening: Initial in vitro and in vivo studies to assess the cytotoxicity and
general toxicity of 4,5-Diethyloctane.

» Pharmacological Profiling: Screening for any potential biological activities, such as enzymatic
inhibition, receptor binding, or antimicrobial effects.

o Metabolism Studies: Investigating how 4,5-Diethyloctane is metabolized in biological
systems.

Such studies would be the first step in understanding the potential role, if any, of 4,5-
Diethyloctane in a biological or pharmaceutical context. Until then, it remains a compound of
interest primarily to physical and analytical chemists.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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